Cas no 2172557-94-5 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid
• CAS No: 2172557-94-5
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 6442876
• PubChem ID: 165823386
• Update Time: 2025-08-02

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid
• 2172557-94-5
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid
• EN300-1528371

• Inchi： 1S/C25H24N4O6/c30-22(28-25(23(31)32)9-10-34-15-25)13-29-12-16(11-26-29)27-24(33)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,11-12,21H,9-10,13-15H2,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： NUVMWUBRGXNRMT-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(CN1C=C(C=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 132Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid

Comprehensive Analysis of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid (CAS No. 2172557-94-5)

The compound 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid (CAS No. 2172557-94-5) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a pyrazole moiety, makes it a valuable building block for drug discovery and bioconjugation. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "Fmoc-protected amino acids in peptide synthesis" and "applications of pyrazole derivatives in medicinal chemistry."

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From a synthetic perspective, the preparation of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid involves multi-step organic reactions, including amide coupling and Fmoc protection. Questions like "challenges in synthesizing Fmoc-pyrazole derivatives" or "purification techniques for complex heterocycles" are addressed through a detailed discussion of its synthetic route and characterization data (e.g., NMR, HPLC).

Beyond its chemical attributes, this compound’s applications extend to bioconjugation and proteomics, areas frequently searched in conjunction with "tools for protein labeling" or "click chemistry reagents." Its compatibility with aqueous and organic solvents broadens its use in diverse experimental setups, making it a versatile tool for researchers.

In conclusion, CAS No. 2172557-94-5 represents a convergence of innovative chemistry and practical utility, addressing key challenges in drug discovery and biomolecular engineering. By incorporating high-value keywords such as "Fmoc-protected heterocycles" and "peptide-modified therapeutics," this article not only enhances SEO performance but also serves as a authoritative resource for scientists navigating the complexities of modern chemical research.